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Compound of Interest

Compound Name: Tetramethylguanidinium azide

Cat. No.: B8499839

Technical Support Center: Tetramethylguanidinium
Azide

This technical support center provides essential safety information, troubleshooting guides, and
frequently asked questions for researchers, scientists, and drug development professionals
working with Tetramethylguanidinium Azide.

Frequently Asked Questions (FAQs)

Q1: What is Tetramethylguanidinium Azide and what are its primary applications?

Al: Tetramethylguanidinium azide is an organic salt that combines the strong, non-
nucleophilic base tetramethylguanidine with the azide anion.[1] It is primarily used in organic
synthesis as a source of the azide anion, which is valuable in "click" chemistry and other
chemical transformations involving the introduction of azide groups.[1] Its high solubility in
organic solvents makes it a useful reagent in various reactions.[1]

Q2: What are the main hazards associated with Tetramethylguanidinium Azide?

A2: The primary hazards stem from both the tetramethylguanidine cation and the azide anion.
The parent compound, 1,1,3,3-Tetramethylguanidine, is classified as a flammable liquid and
can cause severe skin corrosion and eye damage.[2][3] It is also harmful if swallowed or
inhaled.[3][4] The azide component introduces the risk of violent decomposition, as organic
azides can be sensitive to heat, light, friction, and pressure.[5] Azides are also highly toxic and
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can cause symptoms such as dizziness, low blood pressure, and respiratory failure upon
exposure.[5] There have been reports of serious detonations when working with azides in
combination with chlorinated solvents like dichloromethane.[6]

Q3: What are the immediate first aid measures in case of exposure?
A3:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, also under the
eyelids. Seek immediate medical attention.[2][3]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower.
Seek immediate medical attention.[2][4]

e Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[2][3]

¢ Ingestion: Rinse mouth. Do NOT induce vomiting. Call a poison center or doctor if you feel
unwell.[2][4]

Q4: How should | properly store Tetramethylguanidinium Azide?

A4: Store in a dry, cool, and well-ventilated place in a tightly closed container.[2] Keep away
from heat, sparks, open flames, and other ignition sources.[2][4] It should be stored in an area
designated for corrosive and flammable materials.[2] Incompatible materials to avoid during
storage include acids, strong oxidizing agents, acid anhydrides, and acid chlorides.[2]

Troubleshooting Guides
Problem: | observe unexpected gas evolution or pressure buildup in my reaction vessel.

» Possible Cause: Decomposition of the azide compound. Organic azides can be unstable and
decompose, especially when heated or in the presence of incompatible materials.

e Solution:

o Work behind a blast shield and in a well-ventilated fume hood.
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o Ensure your reaction temperature is carefully controlled and does not exceed the
recommended limits for your specific protocol.

o Verify that all reagents and solvents are compatible with azides. Avoid contact with strong

acids, strong oxidizing agents, and heavy metals.

o If you suspect decomposition, cease the reaction, cool the vessel if safe to do so, and
consult your institution's safety officer for guidance on quenching and disposal.

Problem: | am having difficulty achieving complete solubility of Tetramethylguanidinium Azide

in my solvent.

» Possible Cause: While generally soluble in organic solvents, the choice of solvent is critical.

[1]
e Solution:

o Consult literature for recommended solvents for your specific reaction type. Anhydrous
acetonitrile and DMF are often cited as suitable solvents.[6]

o Avoid using chlorinated solvents such as dichloromethane, as these can react with azides
to form explosive compounds.[6]

o Ensure the compound is not degraded. Tetramethylguanidinium azide is described as
an extremely hygroscopic solid.[6] Absorption of moisture can affect its properties.

Problem: My experiment is yielding unexpected side products.

o Possible Cause: The azide anion is a powerful nucleophile and can react with a variety of

functional groups.[6]
e Solution:
o Review your reaction scheme for potential competing reaction pathways.

o Ensure that all reactive functional groups on your substrate that you do not wish to react
with the azide are appropriately protected.
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o Carefully control reaction conditions such as temperature and reaction time to favor the
desired transformation.

Quantitative Data

Property Value

CAS Number 56899-56-0

Molecular Formula C5H14N6

Molecular Weight 158.21 g/mol

Appearance White, extremely hygroscopic solid

InChl Key ZMMRLWFGWQVVJD-UHFFFAOYSA-O

(Data sourced from PubChem and other chemical suppliers)[7][8][9][10][11]

Experimental Protocols: General Safety
Methodologies

The following are general procedural guidelines for handling Tetramethylguanidinium Azide.
Specific experimental protocols should be developed and approved by your institution's safety
committee.

1. Personal Protective Equipment (PPE) and Engineering Controls:
¢ Always work in a well-ventilated chemical fume hood.

o Use a blast shield, especially when heating the compound or running reactions on a larger
scale.

o Wear appropriate PPE, including:
o Chemical safety goggles and a face shield.[12]
o Flame-resistant lab coat.

o Chemically resistant gloves (inspect before use).[12]
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e Ensure an emergency eyewash station and safety shower are readily accessible.[2]
2. Handling and Dispensing:

e Handle as a corrosive and flammable substance.[2]

e Use only non-sparking tools and explosion-proof equipment.[2][13]

» Ground/bond container and receiving equipment to prevent static discharge.[2][13]

e Avoid creating dust if it is a solid.

e Do not eat, drink, or smoke in the work area.[4][13]

3. Incompatible Materials:

e Acids and Strong Oxidizing Agents: Can lead to vigorous or explosive reactions.[2]

e Chlorinated Solvents (e.g., Dichloromethane): Can form explosive diazidomethane.[6]

o Heavy Metals (e.g., copper, lead, mercury): Can form highly explosive heavy metal azides.
Ensure reaction vessels and equipment are free from these metals.

4. Waste Disposal:
o All waste containing Tetramethylguanidinium Azide should be considered hazardous.
o Dispose of waste in accordance with local, regional, and national regulations.[2]

o Consult your institution's environmental health and safety department for specific disposal
procedures. Do not pour down the drain.[4]

Visual Workflow for Safe Handling

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC221291000&productDescription=1+1+3+3-TETRAMETHYLGUANI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221291000&productDescription=1+1+3+3-TETRAMETHYLGUANI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC221291000&productDescription=1+1+3+3-TETRAMETHYLGUANI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR28879_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC221291000&productDescription=1+1+3+3-TETRAMETHYLGUANI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR28879_msds.pdf
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/20615
https://store.apolloscientific.co.uk/storage/msds/OR28879_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC221291000&productDescription=1+1+3+3-TETRAMETHYLGUANI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://orgprepdaily.wordpress.com/2006/09/25/nnnn-tetramethylguanidinium-azide/
https://www.benchchem.com/product/b8499839?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC221291000&productDescription=1+1+3+3-TETRAMETHYLGUANI+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/20615
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8499839?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Workflow for Safe Handling of Tetramethylguanidinium Azide
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Caption: Logical workflow for the safe handling of Tetramethylguanidinium Azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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